Cas no 702642-17-9 (Benzene,1-bromo-2-ethyl-3-nitro-)

• Product Name: Benzene,1-bromo-2-ethyl-3-nitro-
• CAS No: 702642-17-9
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 557364
• PubChem ID: 45095758
• Update Time: 2025-04-19

Benzene,1-bromo-2-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-bromo-2-ethyl-3-nitro-
• Benzene, 1-bromo-2-ethyl-3-nitro- (9CI)
• 1-bromo-2-ethyl-3-nitrobenzene
• SCHEMBL14253669
• 702642-17-9
• DTXSID00667430

• Inchi： 1S/C8H8BrNO2/c1-2-6-7(9)4-3-5-8(6)10(11)12/h3-5H,2H2,1H3
• InChI Key： JEHYAZKMSSSNFS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.97384
• Monoisotopic Mass: 228.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• PSA: 43.14